Methyl 6-(benzyloxycarbonylamino)picolinate

• Molecular Formula: C15H14N2O4
• Molecular Weight: 286.28 g/mol
• IUPAC Name: methyl 6-(phenylmethoxycarbonylamino)pyridine-2-carboxylate
• InChI: InChI=1S/C15H14N2O4/c1-20-14(18)12-8-5-9-13(16-12)17-15(19)21-10-11-6-3-2-4-7-11/h2-9H,10H2,1H3,(H,16,17,19)
• InChI Key: SZMWNFOSCOEMSP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NC(=CC=C1)NC(=O)OCC2=CC=CC=C2

Description

Methyl 6-(benzyloxycarbonylamino)picolinate is a useful research compound. Its molecular formula is C15H14N2O4 and its molecular weight is 286.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of methyl 6-aminopicolinate (10.65 g, 70 mmol, 1 eq) and sodium bicarbonate (13 g, 154 mmol, 2.2 eq) was dissolved in a mixture of acetone/water (2:1, 1M), and the solution cooled to 0° C. Benzyloxycarbonyl chloride (Cbz-Cl, 11.3 ml, 80.5 mmol, 1.15 eq) was added dropwise, and the reaction was warmed to room temperature and stirred for 18 hours. Water (200 mL) was added, and the resultant suspension was filtered to give a white solid. This solid was dissolved in methylene chloride, dried over magnesium sulfate, filtered, and concentrated under reduced pressure to provide methyl 6-(benzyloxycarbonylamino)picolinate (17.5 g).